Cas no 2248209-81-4 ((2R)-2-(3,5,6-Trifluoropyridin-2-yl)propanoic acid)

• Product Name: (2R)-2-(3,5,6-Trifluoropyridin-2-yl)propanoic acid
• CAS No: 2248209-81-4
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 6019695
• PubChem ID: 137937729
• Update Time: 2025-05-25

(2R)-2-(3,5,6-Trifluoropyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(3,5,6-Trifluoropyridin-2-yl)propanoic acid
• 2248209-81-4
• EN300-6505465

• Inchi： 1S/C8H6F3NO2/c1-3(8(13)14)6-4(9)2-5(10)7(11)12-6/h2-3H,1H3,(H,13,14)/t3-/m1/s1
• InChI Key： DCTBSAWDONTRJH-GSVOUGTGSA-N
• SMILES： FC1=CC(=C(N=C1[C@H](C(=O)O)C)F)F

Computed Properties

• Exact Mass: 205.03506292g/mol
• Monoisotopic Mass: 205.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2Ų

Additional information on (2R)-2-(3,5,6-Trifluoropyridin-2-yl)propanoic acid

(2R)-2-(3,5,6-Trifluoropyridin-2-yl)propanoic Acid: A Comprehensive Overview

The compound (2R)-2-(3,5,6-Trifluoropyridin-2-yl)propanoic acid with CAS No. 2248209-81-4 is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which incorporates a trifluoropyridine ring and a chiral propanoic acid moiety. The presence of multiple fluorine atoms in the trifluoropyridine ring contributes to its distinctive electronic and physical properties, making it a valuable component in various research and industrial applications.

Recent studies have highlighted the potential of (2R)-2-(3,5,6-Trifluoropyridin-2-yl)propanoic acid in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules with improved pharmacokinetic profiles. The chiral center in the propanoic acid group allows for the synthesis of enantiomerically pure compounds, which is crucial for developing drugs with high efficacy and reduced side effects. Furthermore, the trifluoropyridine moiety has been shown to enhance the stability and bioavailability of drug candidates, making this compound a promising tool in medicinal chemistry.

In addition to its pharmaceutical applications, (2R)-2-(3,5,6-Trifluoropyridin-2-yl)propanoic acid has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has been leveraged in the development of novel catalysts for organic synthesis. Recent advancements in asymmetric catalysis have demonstrated that this compound can serve as a chiral ligand to induce high enantioselectivity in various reactions. This property opens up new avenues for its use in the production of fine chemicals and specialty materials.

The synthesis of (2R)-2-(3,5,6-Trifluoropyridin-2-yl)propanoic acid involves a multi-step process that typically begins with the preparation of the trifluoropyridine ring. This is followed by the introduction of the propanoic acid group through methods such as alkylation or coupling reactions. The stereochemistry at the chiral center is carefully controlled during these steps to ensure the desired enantiomeric purity. Recent innovations in asymmetric synthesis have further streamlined this process, making it more efficient and scalable for industrial applications.

From an environmental standpoint, (3,5,6-Trifluoropyridin) derivatives like this compound are being studied for their potential impact on ecosystems. While fluorinated compounds are generally persistent in the environment due to their strong carbon-fluorine bonds, recent research has focused on developing biodegradable analogs to mitigate environmental concerns. These efforts highlight the importance of sustainable practices in chemical synthesis and application.

In conclusion, (2R)-2-(3,5,6-Trifluoropyridin-2-yl)propanoic acid (CAS No. ) stands as a testament to the ongoing advancements in chemical synthesis and its diverse applications across various scientific disciplines. Its unique structure and properties continue to inspire innovative research directions, underscoring its significance as a key molecule in modern chemistry.